Cas no 188670-06-6 (2-propylpyridin-3-amine)

2-Propylpyridin-3-amine is a pyridine derivative featuring an amine functional group at the 3-position and a propyl substituent at the 2-position. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility as a building block for heterocyclic chemistry. The amine group provides a reactive site for further functionalization, while the propyl chain may influence solubility and lipophilicity. Its well-defined structure makes it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound is typically handled under controlled conditions due to its potential reactivity. Purity and stability are key considerations for its use in synthetic workflows.
2-propylpyridin-3-amine structure
2-propylpyridin-3-amine structure
Product Name:2-propylpyridin-3-amine
CAS No:188670-06-6
MF:C8H12N2
MW:136.194281578064
CID:115333
PubChem ID:19792020
Update Time:2025-10-17

2-propylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinamine,2-propyl-
    • 2-propylpyridin-3-amine
    • 3-Pyridinamine,2-propyl-(9CI)
    • SCHEMBL1093436
    • EN300-1616514
    • 188670-06-6
    • AKOS006353112
    • Inchi: 1S/C8H12N2/c1-2-4-8-7(9)5-3-6-10-8/h3,5-6H,2,4,9H2,1H3
    • InChI Key: CRLDHCXPULAUOF-UHFFFAOYSA-N
    • SMILES: N1C=CC=C(C=1CCC)N

Computed Properties

  • Exact Mass: 136.100048391g/mol
  • Monoisotopic Mass: 136.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 93.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 38.9Ų

2-propylpyridin-3-amine Pricemore >>

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